Cas no 1558338-94-5 (methyl 2-1-(aminomethyl)cyclopropylacetate)

• Product Name: methyl 2-1-(aminomethyl)cyclopropylacetate
• CAS No: 1558338-94-5
• MF: C₇H₁₃NO₂
• MW: 143.183622121811
• CID: 5770751
• PubChem ID: 83904941
• Update Time: 2026-03-11

methyl 2-1-(aminomethyl)cyclopropylacetate Chemical and Physical Properties

Names and Identifiers

• EN300-1068622
• Methyl 2-(1-(aminomethyl)cyclopropyl)acetate
• starbld0042559
• SCHEMBL16314979
• methyl 2-[1-(aminomethyl)cyclopropyl]acetate
• 1558338-94-5
• Cyclopropaneacetic acid, 1-(aminomethyl)-, methyl ester
• methyl 2-1-(aminomethyl)cyclopropylacetate

• Inchi： 1S/C7H13NO2/c1-10-6(9)4-7(5-8)2-3-7/h2-5,8H2,1H3
• InChI Key： HIHVOTUMZIYWKI-UHFFFAOYSA-N
• SMILES： O(C)C(CC1(CN)CC1)=O

Computed Properties

• Exact Mass: 143.094628657g/mol
• Monoisotopic Mass: 143.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.068±0.06 g/cm3(Predicted)
• Boiling Point: 186.9±13.0 °C(Predicted)
• pka: 10.36±0.29(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 2-1-(aminomethyl)cyclopropylacetate

Methyl 2-(1-(Aminomethyl)cyclopropyl)acetate: Properties, Applications, and Market Insights

Methyl 2-(1-(aminomethyl)cyclopropyl)acetate (CAS No. 1558338-94-5) is a specialized organic compound with a unique cyclopropane-based structure. This ester derivative has garnered significant attention in pharmaceutical and agrochemical research due to its versatile reactivity and potential as a building block for complex molecules. The presence of both ester and aminomethyl functional groups makes it particularly valuable for synthetic applications.

The compound's molecular formula is C₇H₁₃NO₂, with a molecular weight of 143.18 g/mol. Its cyclopropyl ring contributes to distinctive steric and electronic properties that influence its reactivity patterns. Researchers have explored its use in developing novel drug candidates, especially in areas like central nervous system (CNS) therapeutics and enzyme inhibitors. The methyl ester moiety offers excellent synthetic flexibility, allowing for further transformations under mild conditions.

Recent studies highlight the growing importance of cyclopropane-containing compounds in medicinal chemistry, with methyl 2-(1-(aminomethyl)cyclopropyl)acetate serving as a key intermediate. Its structural features make it valuable for creating constrained analogs of bioactive molecules, addressing current challenges in drug discovery such as improving metabolic stability and target selectivity. The compound's stability under various pH conditions enhances its utility in multi-step synthetic routes.

From an industrial perspective, the demand for specialty chemical intermediates like methyl 2-(1-(aminomethyl)cyclopropyl)acetate has increased significantly. Pharmaceutical companies are particularly interested in its potential for developing next-generation therapeutics, including treatments for neurological disorders and anti-infective agents. The compound's synthetic versatility aligns well with current trends in fragment-based drug design and structure-activity relationship studies.

Manufacturers have developed optimized synthetic routes for methyl 2-(1-(aminomethyl)cyclopropyl)acetate to ensure high purity and yield. Advanced purification techniques, including chromatography and crystallization methods, are employed to meet the stringent quality requirements of pharmaceutical applications. The compound typically appears as a colorless to pale yellow liquid with characteristic physical properties that facilitate its handling in laboratory and industrial settings.

In the context of green chemistry initiatives, researchers are exploring more sustainable production methods for cyclopropyl derivatives like this compound. Recent publications discuss catalytic approaches that reduce waste generation and improve atom economy during synthesis. These developments address growing environmental concerns while maintaining the compound's structural integrity and reactivity profile.

The analytical characterization of methyl 2-(1-(aminomethyl)cyclopropyl)acetate typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure batch-to-batch consistency and verify the absence of impurities that could affect downstream applications. Proper storage conditions (typically under inert atmosphere at controlled temperatures) are recommended to maintain the compound's stability over extended periods.

Looking at market dynamics, the global demand for pharmaceutical intermediates containing cyclopropane motifs continues to rise. This trend reflects the growing recognition of their value in drug discovery programs. Methyl 2-(1-(aminomethyl)cyclopropyl)acetate represents an important member of this chemical class, with its applications expanding into new therapeutic areas and material science applications.

Future research directions for this compound include exploring its potential in bioconjugation chemistry and prodrug development. The presence of both nucleophilic (amine) and electrophilic (ester) centers offers unique opportunities for creating diverse molecular architectures. These investigations align with current pharmaceutical industry priorities, particularly in targeted drug delivery and personalized medicine approaches.

For researchers and procurement specialists, understanding the technical specifications and handling requirements of methyl 2-(1-(aminomethyl)cyclopropyl)acetate is essential. Reputable suppliers provide comprehensive technical data sheets that include solubility profiles, compatibility information, and safety guidelines. These resources facilitate proper experimental planning and risk assessment when working with this valuable chemical building block.